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Compound of Interest

Compound Name: ML364

Cat. No.: B609155 Get Quote

For researchers and scientists in the fast-paced world of drug development, proper handling

and disposal of chemical compounds are paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential information and procedural steps for the

proper disposal of ML364, a selective ubiquitin-specific peptidase 2 (USP2) inhibitor.

ML364 is a small molecule inhibitor with an IC50 of 1.1 μM, utilized in cancer research to

induce cell cycle arrest and degradation of cyclin D1.[1] While specific disposal instructions for

ML364 are not readily available, this document outlines a recommended disposal procedure

based on general laboratory chemical waste guidelines and the known chemical properties of

ML364 and its constituent chemical classes, which include sulfonylamide, thiazole, and

anthranilic acid moieties.

Key Properties of ML364
A summary of the relevant quantitative data for ML364 is presented below to inform handling

and disposal decisions.

Property Value Source

IC50 (USP2) 1.1 μM [1]

Storage (Stock Solution)
-80°C for 2 years; -20°C for 1

year
[1]
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Experimental Protocols: Disposal of ML364
The following step-by-step guide provides a recommended protocol for the disposal of ML364.

This procedure is based on standard practices for laboratory chemical waste management.

Personnel Safety: Before beginning any disposal procedures, ensure all personnel are wearing

appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab

coat.

Step 1: Waste Identification and Segregation

Treat all ML364 waste, including pure compound, solutions, and contaminated labware (e.g.,

pipette tips, tubes, flasks), as hazardous chemical waste.

Do not mix ML364 waste with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan. Incompatible chemicals should be stored

separately to prevent reactions.[2]

Step 2: Waste Collection and Containment

Collect all ML364 waste in a designated, properly labeled, and sealed hazardous waste

container.

The container must be made of a material compatible with the chemical properties of ML364
and any solvents used.

Ensure the container is clearly labeled with "Hazardous Waste" and the specific contents,

including "ML364" and any associated solvents.

Step 3: Aqueous Waste Neutralization (if applicable)

For dilute aqueous solutions containing ML364, consult your institution's chemical hygiene

plan. Some guidelines may permit drain disposal for small quantities of dilute, non-

hazardous solutions with a neutral pH (typically between 5.5 and 10.5).[3] However, given

the lack of specific data on ML364's environmental impact, it is more prudent to treat it as

hazardous waste.

Step 4: Disposal of Contaminated Solids
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Solid materials such as gloves, paper towels, and other disposable labware contaminated

with ML364 should be collected in a designated hazardous waste bag and sealed.

Empty chemical containers must be thoroughly rinsed with a suitable solvent before

disposal. The rinseate should be collected as hazardous waste.[2]

Step 5: Final Disposal

Arrange for the pickup and disposal of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Never dispose of ML364 waste in the regular trash or down the drain without explicit

approval from your EHS officer.[2]

ML364 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of ML364
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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